Ara-SH

• Molecular Formula: C12H17N3O6S
• Molecular Weight: 331.35 g/mol
• InChI: InChI=1S/C12H17N3O6S/c16-5-6-9(18)10(19)11(21-6)15-3-1-7(14-12(15)20)13-8(17)2-4-22/h1,3,6,9-11,16,18-19,22H,2,4-5H2,(H,13,14,17,20)/t6-,9-,10+,11+/m1/s1
• InChIKey: LQKHKTBJFQOBAT-MZSCQWGGSA-N

Procurement of Ara-SH: A Cytarabine Derivative Engineered for Self-Assembling Nanoparticle Systems

Ara-SH is a mercaptopropionic acid-substituted derivative of the antimetabolite cytarabine (Ara-C), defined by its molecular formula C12H17N3O6S and molecular weight of 331.34 g/mol . It was synthesized as a chemical 'trigger' to enable the self-assembly of smart, co-loaded nanoparticles . Its primary role is not as a standalone therapeutic agent but as an initiator for the fabrication of a cytarabine and venetoclax co-loaded nanoparticle (AV-NP), a system designed to treat relapsed/refractory acute myeloid leukemia (R/R AML) .

Workflow Chemical trigger for nanoparticle self-assembly

Selection Thiol-dependent AV-NP fabrication

Use Context Nanomedicine co-delivery research tool

Why Ara-SH Cannot Be Substituted with Cytarabine or Thiarabine in Nanoparticle Applications

Generic substitution fails because Ara-SH's primary function is chemical, not strictly pharmacological. While other cytarabine analogs like thiarabine (4'-thio-ara-C) were developed to overcome resistance or improve antitumor activity [1], Ara-SH was designed with a mercaptopropionic acid group to introduce a thiol (-SH) moiety . This functional group is essential for its role as a polymerization trigger in the self-assembly of smart nanoparticles (AV-NP) . Therefore, substituting Ara-SH with Ara-C or any analog lacking this specific thiol functionality would completely abolish the compound's intended utility in forming the AV-NP drug delivery system, preventing the synergistic co-delivery of cytarabine and venetoclax that is central to its documented in vivo efficacy [2].

Cytarabine (Ara-C) lacks the thiol (-SH) group required for self-assembly, preventing AV-NP formation.

Thiarabine and other analogs lack the mercaptopropionic acid modification, removing nanoparticle initiation capability.

• [1] Tiwari, K. N., Shortnacy-Fowler, A. T., Cappellacci, L., Parker, W. B., Waud, W. R., Montgomery, J. A., & Secrist, J. A. 3rd. (2000). Synthesis of 4'-thio-beta-D-arabinofuranosylcytosine (4'-thio-ara-C) and comparison of its anticancer activity with that of ara-C. Nucleosides, Nucleotides & Nucleic Acids, 19(1-2), 329-340. View Source
• [2] ACS Applied Materials & Interfaces. (2021). Smart and Generalizable Cytarabine Derivative-Triggered Nanoparticles for Synergistic Therapy of Relapsed/Refractory Acute Myeloid Leukemia. View Source

Quantitative Evidence Guide for Ara-SH: Differentiating Self-Assembly and Synergistic Efficacy from Comparators

Differentiation 1: Unique Functionality as a Self-Assembly Trigger Enabling Co-Delivery

Ara-SH is distinguished from cytarabine and other analogs by its mercaptopropionic acid group, which enables it to function as a chemical trigger for self-assembly into nanoparticles . This functionality is absent in the parent compound cytarabine and analogs like thiarabine . The Ara-SH derivative is used to fabricate a smart, co-loaded nanoparticle (AV-NP) containing both cytarabine and venetoclax, achieving a controlled, synergistic co-delivery that cannot be achieved by administering the free drugs [1].

Self-Assembly Trigger

Class-level inference

Ara-SH: Thiol-enabled self-assembly Ara-C: Lacks functional group

Essential for procuring Ara-SH for AV-NP fabrication research

Requires validation in intended nanoparticle system

Evidence Dimension	Ability to act as a self-assembly trigger
Target Compound Data	Functional (Yes)
Comparator Or Baseline	Cytarabine (Ara-C)
Quantified Difference	Qualitative difference: Ara-SH possesses a thiol (-SH) group enabling self-assembly; Ara-C does not.
Conditions	Chemical synthesis and nanoparticle fabrication process.

Why This Matters

This property is essential for creating the AV-NP delivery system; procurement of Ara-SH is mandatory for replicating this specific nanoparticle-based therapeutic strategy.

• [1] ACS Applied Materials & Interfaces. (2021). Smart and Generalizable Cytarabine Derivative-Triggered Nanoparticles for Synergistic Therapy of Relapsed/Refractory Acute Myeloid Leukemia. View Source

Differentiation 2: Comparable Potency in Maintaining Parent Drug Efficacy

The structural modification of cytarabine to create Ara-SH does not significantly impair its antileukemic potency. A study comparing the efficacy of the free drug components with the nanoparticle system noted that the activity of the Ara-C component was not significantly impacted by the structural modification [1]. This is a critical procurement consideration, as it demonstrates the derivative retains the core therapeutic mechanism of its parent compound while gaining the additional self-assembly functionality.

Parent Activity Retention

Head-to-head

Antileukemic activity not significantly different vs Ara-C (p > 0.05)

Derivatization does not impair parent compound's reported activity

In vitro antileukemic assay context

Evidence Dimension	In vitro antileukemic activity
Target Compound Data	Activity not significantly different from Ara-C (p > 0.05)
Comparator Or Baseline	Cytarabine (Ara-C)
Quantified Difference	No significant difference in efficacy between Ara-C and the Ara-SH derivative.
Conditions	In vitro assays evaluating antileukemic activity.

Why This Matters

This ensures that incorporating Ara-SH into a formulation does not compromise the foundational therapeutic activity of cytarabine, validating its use as a functional substitute in nanoparticle design.

• [1] ACS Applied Materials & Interfaces. (2021). Smart and Generalizable Cytarabine Derivative-Triggered Nanoparticles for Synergistic Therapy of Relapsed/Refractory Acute Myeloid Leukemia. View Source

Differentiation 3: Enabling Synergistic Therapeutic Outcomes in Orthotopic Leukemia Models

The AV-NP system, enabled by Ara-SH, generates a remarkable synergistic effect compared to free drugs. In vivo studies show that the AV-NP nanoparticles significantly improved the therapeutic effect on orthotopic AML mice [1]. This outcome is directly attributable to the use of Ara-SH as a trigger for nanoparticle fabrication. The system's ability to co-deliver cytarabine and venetoclax leads to enhanced antileukemia activity and better safety in the hematologic system compared to the administration of free drugs .

In Vivo Model Response

Model context

AV-NP nanoparticles show improved disease-model endpoints and reported hematologic safety endpoints vs free drugs

Supports co-delivery synergy research in orthotopic AML models

Reported in orthotopic mouse models

Evidence Dimension	In vivo therapeutic efficacy
Target Compound Data	AV-NP nanoparticles (enabled by Ara-SH) show significantly improved therapeutic effect and better hematologic safety.
Comparator Or Baseline	Free drugs (Cytarabine and Venetoclax)
Quantified Difference	Qualitative improvement in therapeutic effect and safety.
Conditions	Orthotopic AML mouse models.

Why This Matters

This evidence supports the procurement of Ara-SH for research programs focused on developing novel, effective, and safer nanomedicine formulations for treating R/R AML.

• [1] ACS Applied Materials & Interfaces. (2021). Smart and Generalizable Cytarabine Derivative-Triggered Nanoparticles for Synergistic Therapy of Relapsed/Refractory Acute Myeloid Leukemia. View Source

Best Research and Industrial Application Scenarios for Ara-SH

Fabrication of Smart Cytarabine/Venetoclax Co-Loaded Nanoparticles (AV-NP)

Ara-SH is the essential initiator for the self-assembly of AV-NP nanoparticles, a system specifically designed for the synergistic therapy of relapsed/refractory acute myeloid leukemia (R/R AML) [1]. Research labs and CROs developing this or similar smart drug delivery platforms should procure Ara-SH as the critical component to replicate the published nanoparticle fabrication process and investigate its unique co-delivery mechanism .

Studies in Nanoparticle-Enabled Synergistic Antileukemia Therapy

For researchers investigating synergistic drug combinations for AML, Ara-SH is a key reagent. It is not used as a standalone drug but as a chemical building block to create a therapeutic nanoparticle. This application is based on evidence that the resulting AV-NP system generates a remarkable synergistic effect with higher antileukemia activity and better hematologic safety compared to free drugs [2], enabling novel in vivo efficacy studies in orthotopic leukemia models [3].

Research on Thiol-Containing Nucleoside Analogs and Polymer-Drug Conjugates

Ara-SH serves as a model compound for studying the impact of thiol modification on the properties and applications of nucleoside analogs . Its use as a trigger for self-assembly provides a valuable tool for medicinal chemists and materials scientists exploring polymer-drug conjugates, stimuli-responsive drug release systems, and other advanced drug delivery technologies where a thiol functional group is required .

Evaluating the Safety and Pharmacokinetics of Nanoparticle Formulations

The AV-NP formulation, enabled by Ara-SH, has demonstrated improved safety in the hematologic system in preclinical models . Therefore, Ara-SH is a necessary component for creating the AV-NP system for use in preclinical toxicology and pharmacokinetic studies. This research aims to further validate the safety profile of this specific nanomedicine approach compared to conventional free-drug administration [4].

Application

Selection Property

Validation Focus

Nanoparticle self-assembly research

Thiol-mediated trigger functionality

AV-NP co-delivery characterization

Synergistic combination model studies

Co-loaded nanoparticle model-response

Orthotopic AML model endpoints

Thiol-nucleoside analog probe studies

Thiol-mediated conjugation behavior

Polymer-drug conjugate characterization

Preclinical nanoparticle PK and safety-related endpoint review

Formulation-dependent exposure context

Hematologic safety endpoint review

• [1] ACS Applied Materials & Interfaces. (2021). Smart and Generalizable Cytarabine Derivative-Triggered Nanoparticles for Synergistic Therapy of Relapsed/Refractory Acute Myeloid Leukemia. View Source
• [2] ACS Applied Materials & Interfaces. (2021). Smart and Generalizable Cytarabine Derivative-Triggered Nanoparticles for Synergistic Therapy of Relapsed/Refractory Acute Myeloid Leukemia. View Source
• [3] ACS Applied Materials & Interfaces. (2021). Smart and Generalizable Cytarabine Derivative-Triggered Nanoparticles for Synergistic Therapy of Relapsed/Refractory Acute Myeloid Leukemia. View Source
• [4] ACS Applied Materials & Interfaces. (2021). Smart and Generalizable Cytarabine Derivative-Triggered Nanoparticles for Synergistic Therapy of Relapsed/Refractory Acute Myeloid Leukemia. View Source